Cas no 2345-26-8 (Geraniol Isobutyrate)

Geranyl butyrate, a colorless oily liquid, is mainly obtained by esterification with geraniol and butyric acid as raw materials through direct esterification reaction in the azeotropic state. It is an ester synthetic perfume with a more elegant flavor than geranyl acetate. It is mainly used as a blending perfume of lavender \ rose \ Acacia \ bell orchid \ Geranium geranium and other fragrances. It can be used in cosmetics such as lipstick and is also widely used in soap< Br>

Geraniol Isobutyrate structure

Product Name:Geraniol Isobutyrate

CAS No:2345-26-8

Molecular Formula:C₁₄H₂₄O₂

Molecular Weight:224.3392

MDL:MFCD00026442

CID:42792

PubChem ID:16864

Geraniol Isobutyrate Properties

Names and Identifiers

- geranyl isobutyrate
- FEMA 2513
- 3,7-DIMETHYL-2,6-OCTADIEN-1-YL ISOBUTYRATE
- 2,6-Octadien-1-ol, 3,7-dimethyl-, isobutyrate, trans-
- 2-methyl-,3,7-dimethyl-2,6-octadienylester,(e)-propanoicaci
- 2-methyl-,3,7-dimethyl-2,6-octadienylester,(E)-Propanoicacid
- 3,7-dimethyl-,isobutyrate,trans-6-octadien-1-ol
- 3,7-Dimethyl-2,6-octadienyl isobutyrate
- Isobutyric acid, (E)-3,7-dimethyl-2,6-octadienyl ester
- Isobutyric acid, 3,7-dimethyl-2,6-octadienyl ester, (E)-
- Isobutyric acid, 3,7-dimethyl-2,6-octadienyl ester, trans-
- Propanoic acid, 2-methyl-, 3,7-dimethyl-2,6-oct
- Propionic acid, 2-methyl-, 3,7-dimethyl-2,6-octadienyl ester,
- trans-3-7-Dimethyl-2,6-octadienyl isobutyrate
- propionic acid, 2-methyl-, 3,7-dimethyl-2,6-octadienyl ester, (e)
- (2Z)-3,7-Dimethylocta-2,6-dienyl isobutyrate
- Neryl isobutyrate
- Propanoic acid, 2-methyl-, (2E)-3,7-dimethyl-2,6-octadienyl ester
- 3,7-dimethylocta-2,6-dien-1-yl 2-methylpropanoate
- KSC492M0P
- KSC492M0R
- Propanoic acid, 2-methyl-, (2E)-3,7-dimethyl-2,6-octadien-1-yl ester
- (Z)-3,7-dimethylocta-2,6-dienyl isobutyrate
- 3,7-dimethylocta-2,6-dienyl 2-methylpropanoate
- Z762367552
- Propanoic acid, 2-methyl-, 3,7-dimethyl-
- FT-0626685
- DTXSID00859717
- AKOS028109416
- +Expand
- MDL： MFCD00026442
- InChIKey： OGJYXQFXLSCKTP-UHFFFAOYSA-N
- Inchi： 1S/C14H24O2/c1-11(2)7-6-8-13(5)9-10-16-14(15)12(3)4/h7,9,12H,6,8,10H2,1-5H3
- SMILES： O(C(C([H])(C([H])([H])[H])C([H])([H])[H])=O)C([H])([H])C([H])=C(C([H])([H])[H])C([H])([H])C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H]

Computed Properties

Exact Mass: 224.17763g/mol
Surface Charge: 0
XLogP3: 4.5
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 7
Monoisotopic Mass: 224.17763g/mol
Monoisotopic Mass: 224.17763g/mol
Topological Polar Surface Area: 26.3Å²
Heavy Atom Count: 16
Complexity: 269
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 3.87830
PSA: 26.3
Refractive Index: 1.4576 (estimate)
Boiling Point: 305.75°C (rough estimate)
Melting Point: No data available
Flash Point: 96.1 °C
FEMA: 2513 | GERANYL ISOBUTYRATE
Color/Form: No data available
Density: 0.8997

Geraniol Isobutyrate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002NQW-25g	Propanoic acid, 2-methyl-, (2E)-3,7-dimethyl-2,6-octadien-1-yl ester	2345-26-8	≥93%	25g	$27.00	2024-05-23
A2B Chem LLC	AB23288-25g	Propanoic acid, 2-methyl-, (2E)-3,7-dimethyl-2,6-octadien-1-yl ester	2345-26-8	95%	25g	$400.00	2024-04-20
Aaron	AR002NZ8-25g	Propanoic acid, 2-methyl-, (2E)-3,7-dimethyl-2,6-octadien-1-yl ester	2345-26-8	93%	25g	$9.00
abcr	AB599456-25g	(E)-3,7-Dimethylocta-2,6-dien-1-yl Isobutyrate; .	2345-26-8		25g	€86.20
Ambeed	A788422-500g	(E)-3,7-Dimethylocta-2,6-dien-1-yl isobutyrate	2345-26-8	98+%	500g	$83.0	2024-08-03
eNovation Chemicals LLC	D524557-25g	(E)-3,7-Dimethylocta-2,6-dien-1-yl isobutyrate	2345-26-8	97%	25g	$200	2022-10-15
TRC	G367220-1mg	Geraniol Isobutyrate	2345-26-8		1mg	$190.00	2023-05-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	W133075-100g	Geraniol Isobutyrate	2345-26-8	95%	100g	¥157.90	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1026687-500g	(E)-3,7-Dimethylocta-2,6-dien-1-yl isobutyrate	2345-26-8	98%	500g	￥776.00
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X60535-25g	(E)-3,7-Dimethylocta-2,6-dien-1-yl isobutyrate	2345-26-8	≥93%	25g	¥58.0	2023-09-05

Geraniol Isobutyrate Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:2345-26-8)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:2345-26-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:2345-26-8)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

Geraniol Isobutyrate Related Literature

1. The synthesis and crystallographic structures of novel bora-oxazino-oxazolidine derivatives of resorcarene†

Roland Fröhlich,Pia Schwab,Volker Schurig Chem. Commun., 2002, 2516-2517
2. Preparation, performance and mechanism of metal oxide modified catalytic ceramic membranes for wastewater treatment†

Zeyu Guan,Qiang Li,Qian Li RSC Adv., 2023,13, 17436-17448
3. Intramolecular Michael addition of benzylamine to sugar derived α,β-unsaturated ester: a new diastereoselective synthesis of a higher homologue of 1-deoxy-L-ido-nojirimycin

Chem. Commun., 1999, 1719-1720
4. Design synthesis and photocatalytic activity of a novel lilac-like silver-vanadate hybrid solid based on dicyclic rings of [V4O12]4− with {Ag7}7+ cluster†

Yan Hu,Fang Luo,Fangfang Dong Chem. Commun., 2011,47, 761-763
5. A straightforward zinc-catalysed reduction of sulfoxides to sulfides†

Stephan Enthaler Catal. Sci. Technol., 2011,1, 104-110
6. A novel genetically encoded fluorescent protein as a Cu(i) indicator†

Xi Yan,Xiang Li,Sha-Sha Lv,Da-Cheng He Dalton Trans., 2012,41, 727-729
7. Organophotocatalysis system of p/n bilayers for wide visible-light-induced molecular hydrogen evolution†

Toshiyuki Abe,Junpei Chiba,Misaki Ishidoya,Keiji Nagai RSC Adv., 2012,2, 7992-7996
8. Applications of magnetic and electromagnetic forces in micro-analytical systems

M. Suwa,S. Tsukahara,H. Watarai Lab Chip, 2023,23, 1097-1127
9. Stitching together SNx units in the coordination sphere of zirconium: assembly of a tris(imido)sulfite and a hydrazidobis(imido)sulfite†

Thorsten Gehrmann,Matthias Kruck,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2012,48, 2397-2399
10. Contents

Anal. Methods, 2011,3, 475-487

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Solvents and Organic Chemicals Organic Compounds Acids/Esters

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